Cas no 16-69-3 (3-[6-(3-Chlorophenyl)-7-[(4-methylcyclohexyl)methyl]-8-[(2S)-2-(trifluoromethyl)pyrrolidin-1-yl]purin-2-yl]-1,2,4-oxadiazolidin-5-one)

• Product name: 3-[6-(3-Chlorophenyl)-7-[(4-methylcyclohexyl)methyl]-8-[(2S)-2-(trifluoromethyl)pyrrolidin-1-yl]purin-2-yl]-1,2,4-oxadiazolidin-5-one
• CAS No: 16-69-3
• MF: C₂₆H₂₉ClF₃N₇O₂
• MW: 564.002374410629
• CID: 4734153

3-[6-(3-Chlorophenyl)-7-[(4-methylcyclohexyl)methyl]-8-[(2S)-2-(trifluoromethyl)pyrrolidin-1-yl]purin-2-yl]-1,2,4-oxadiazolidin-5-one Chemical and Physical Properties

Names and Identifiers

• BDBM224150
• US9540377, 16.69
• 3-{6-(3- chlorophenyl)-7- [(trans-4- methylcyclohexyl) methyl]-8-[(2s)-2- (trifluoromethyl) pyrrolidin-1-yl]-7h- purin-2-yl}-1,2,4- oxadiazol-5(4h)-one
• 3-[6-(3-Chlorophenyl)-7-[(4-methylcyclohexyl)methyl]-8-[(2S)-2-(trifluoromethyl)pyrrolidin-1-yl]puri
• 3-[6-(3-Chlorophenyl)-7-[(4-methylcyclohexyl)methyl]-8-[(2S)-2-(trifluoromethyl)pyrrolidin-1-yl]purin-2-yl]-1,2,4-oxadiazolidin-5-one

• Inchi： 1S/C26H29ClF3N7O2/c1-14-7-9-15(10-8-14)13-37-20-19(16-4-2-5-17(27)12-16)31-22(23-34-25(38)39-35-23)32-21(20)33-24(37)36-11-3-6-18(36)26(28,29)30/h2,4-5,12,14-15,18,23,35H,3,6-11,13H2,1H3,(H,34,38)/t14?,15?,18-,23?/m0/s1
• InChI Key： BAQDXONWTBXIQI-KOGDGWIFSA-N
• SMILES： ClC1=CC=CC(=C1)C1=C2C(=NC(C3NOC(N3)=O)=N1)N=C(N1CCC[C@H]1C(F)(F)F)N2CC1CCC(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 39
• Rotatable Bond Count: 5
• Complexity: 879
• Topological Polar Surface Area: 97.2